Cas no 1894568-91-2 (D-Glutamic acid α-amide hydrochloride)

• Product Name: D-Glutamic acid α-amide hydrochloride
• CAS No: 1894568-91-2
• MF: C₅H₁₁ClN₂O₃
• MW: 182.605440378189
• CID: 4728111
• Update Time: 2025-05-28

D-Glutamic acid α-amide hydrochloride Chemical and Physical Properties

Names and Identifiers

• D-Glutamic acid alpha-amide, HCl
• D-Glutamic acid alpha-amide hydrochloride
• D-Glutamic acid α-amide hydrochloride

• Inchi： 1S/C5H10N2O3.ClH/c6-3(5(7)10)1-2-4(8)9;/h3H,1-2,6H2,(H2,7,10)(H,8,9);1H/t3-;/m1./s1
• InChI Key： QQZFNVIRTSLEGO-AENDTGMFSA-N
• SMILES： Cl.O=C([C@@H](CCC(=O)O)N)N

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 146
• Topological Polar Surface Area: 106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on D-Glutamic acid α-amide hydrochloride

D-Glutamic acid α-amide hydrochloride (CAS No. 1894568-91-2): A Comprehensive Guide to Its Properties and Applications

In the realm of biochemical and pharmaceutical research, D-Glutamic acid α-amide hydrochloride (CAS No. 1894568-91-2) has emerged as a compound of significant interest. This derivative of glutamic acid, a key amino acid in metabolic pathways, is widely utilized in peptide synthesis, neuroscience studies, and drug development. Its unique structural properties, including the α-amide modification and hydrochloride salt form, enhance its solubility and stability, making it a preferred choice for laboratory and industrial applications.

The growing demand for D-Glutamic acid α-amide hydrochloride is driven by its role in advancing research on neurodegenerative diseases, such as Alzheimer's and Parkinson's. Researchers are particularly interested in its potential to modulate glutamate receptors, which are critical for synaptic plasticity and memory formation. This aligns with current trends in neuroscience, where glutamate receptor modulators and neuroprotective agents are hot topics in both academic and pharmaceutical circles.

From a synthetic chemistry perspective, CAS No. 1894568-91-2 is valued for its high purity and compatibility with solid-phase peptide synthesis (SPPS). Its amide bond formation efficiency makes it a staple in the production of custom peptides, which are increasingly used in therapeutics and diagnostics. The compound's hydrochloride salt form further ensures easy handling and storage, addressing common challenges in peptide manufacturing.

Beyond its scientific applications, D-Glutamic acid α-amide hydrochloride has garnered attention in the nutraceutical industry. With consumers increasingly seeking cognitive enhancers and amino acid supplements, this compound is being explored for its potential benefits in mental clarity and focus. While research is still in early stages, its safety profile and structural similarity to endogenous glutamate make it a promising candidate for future developments.

In summary, D-Glutamic acid α-amide hydrochloride (CAS No. 1894568-91-2) is a versatile compound with broad applications in biochemistry, medicine, and nutraceuticals. Its relevance to cutting-edge research and consumer health trends underscores its importance in both scientific and commercial contexts. As interest in peptide-based therapies and neuroprotective compounds continues to rise, this compound is poised to play an even greater role in advancing human health.